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Bistrifluron Properties at a Glance

Property Value Implication & Assessment Basis

Octanol-Water Partition
Coefficient (Log P)

5.74 [1] High; indicates a strong tendency to accumulate in

fatty tissues.

Bioaccumulation Factor
(BCF)

> 2000 L

kg⁻¹ [1]

High; substance is officially categorized as

bioaccumulative [1].

Soil Degradation (DT₅₀ -
typical)

80.5 days

[1]

Moderately to highly persistent in the environment [1].

"Forever Chemical" Status Yes [1] Classified based on its high persistence and

bioaccumulative potential (BCF > 2000 L kg⁻¹) [1].

Detailed Experimental Data & Protocols

The hazard alerts and classifications for bistrifluron are derived from standardized laboratory studies. Key

experimental endpoints and methodologies are detailed below.
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Table 2: Key Experimental Endpoints

Endpoint
Experimental Value /
Finding

Test Organism /
Conditions

Reference

Acute Toxicity
(LC₅₀)

5.59 mg/L (72 hours) [2] Second-instar larvae of
Spodoptera exigua (beet

armyworm) [2]

Laboratory
bioassay

Sublethal
Concentrations

LC₁₀: 0.89 mg/L; LC₂₀: 1.59

mg/L; LC₄₀: 3.92 mg/L (72
hours) [2]

Second-instar larvae of

Spodoptera exigua [2]

Laboratory

bioassay

Aqueous
Photolysis DT₅₀

10 days (at pH 7) [1] Estimated range 1.7 - 22.4
days; "Moderately fast" [1]

Standardized
laboratory

guideline

Aqueous
Hydrolysis

Stable (pH 5 to 9, 20°C) [1] Not applicable; substance

shows high stability in
water [1]

Standardized

laboratory
guideline

Experimental Protocol: Sublethal Effects on Insects

The following workflow visualizes a standard methodology for assessing the sublethal effects of insecticides

like bistrifluron on insect physiology and population growth, as referenced in the scientific literature [2].
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Experimental workflow for assessing sublethal effects of insecticides.

Key Methodological Steps [2]:

Insect Rearing: Maintain a susceptible strain of the test insect (e.g., Spodoptera exigua) on an

artificial diet under controlled environmental conditions (e.g., 26 ± 2 °C, 70–75% relative humidity) for
several generations without exposure to insecticides.

Acute Toxicity Bioassay: Expose second-instar larvae to a range of concentrations of bistrifluron
to determine the lethal concentrations (LC₅₀, LC₁₀, etc.) after a set time (e.g., 72 hours).

Sublethal Exposure: Use the determined sublethal concentrations (e.g., LC₁₀, LC₂₀) to expose
insects and then track subsequent life stages.

Life Table Analysis: Record and analyze key demographic parameters for the exposed population,
including:

Developmental Time: Duration of larval and pupal stages.
Reproduction: Adult longevity, fecundity (number of eggs laid), and egg hatch rate.
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Population Parameters: Calculate intrinsic rates of increase and other population growth

metrics.
Biochemical & Molecular Analysis:

Macronutrient Analysis: Measure changes in protein, carbohydrate, and lipid content in insect
bodies.

Gene Expression: Use quantitative real-time PCR (qPCR) to measure expression levels of
target genes, such as vitellogenin (Vg), a key protein for reproduction.

Regulatory Status and Environmental Significance

EU Approval Status: Bistrifluron is not approved for use according to EC Regulation 1107/2009
[1].

Regulatory Context: While the provided search results do not explicitly link bistrifluron to the new
CLP hazard classes (PBT, vPvB, PMT, vPvM), the 2025 regulatory updates highlight a strong

regulatory trend towards stricter assessment and substitution of substances with persistent,
bioaccumulative, and toxic properties [3]. Bistrifluron's profile suggests it would be a candidate for

such scrutiny.

Bistrifluron's combination of high persistence, significant bioaccumulation potential, and toxicity to non-

target organisms underpins its "forever chemical" classification and drives regulatory decisions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b645372#bistrifluron-bioaccumulation-potential-and-forever-

chemical-status]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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